Cas no 954240-58-5 (2-BROMOMETHYL-3-PHTHALIMIDO-PYRIDINE)

• Product Name: 2-BROMOMETHYL-3-PHTHALIMIDO-PYRIDINE
• CAS No: 954240-58-5
• MF: C₁₄H₉BrN₂O₂
• MW: 317.137462377548
• MDL: MFCD09701360
• CID: 1987650
• PubChem ID: 84820087
• Update Time: 2025-05-20

2-BROMOMETHYL-3-PHTHALIMIDO-PYRIDINE Chemical and Physical Properties

Names and Identifiers

• 2-BROMOMETHYL-3-PHTHALIMIDO-PYRIDINE
• 1H-Isoindole-1,3(2H)-dione, 2-[2-(bromomethyl)-3-pyridinyl]-
• 2-(bromomethyl)3-phthalimido-pyridine
• 2-(2-(Bromomethyl)pyridin-3-yl)isoindoline-1,3-dione
• 2-[2-(BROMOMETHYL)PYRIDIN-3-YL]ISOINDOLE-1,3-DIONE
• SB40275
• 2-[2-(bromomethyl)pyridin-3-yl]-2,3-dihydro-1H-isoindole-1,3-dione
• MFCD09701360
• CS-0340307
• 954240-58-5
• DB-260851

• MDL： MFCD09701360
• Inchi： 1S/C14H9BrN2O2/c15-8-11-12(6-3-7-16-11)17-13(18)9-4-1-2-5-10(9)14(17)19/h1-7H,8H2
• InChI Key： QWNWZEBZKQKQSP-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CN=1)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 315.98474g/mol
• Monoisotopic Mass: 315.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.3Ų

Additional information on 2-BROMOMETHYL-3-PHTHALIMIDO-PYRIDINE

Recent Advances in the Application of 2-Bromomethyl-3-phthalimido-pyridine (CAS: 954240-58-5) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromomethyl-3-phthalimido-pyridine (CAS: 954240-58-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This heterocyclic compound, characterized by a bromomethyl group and a phthalimido moiety attached to a pyridine ring, serves as a valuable building block for the synthesis of more complex molecules with biological activity. Recent studies have explored its utility in medicinal chemistry, particularly in the design of enzyme inhibitors and targeted therapeutics.

One of the key areas of research involving 2-Bromomethyl-3-phthalimido-pyridine is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of novel pyridine-based inhibitors targeting the JAK-STAT signaling pathway, which is implicated in autoimmune disorders. The bromomethyl group's reactivity allows for efficient functionalization, enabling the introduction of various pharmacophores to enhance binding affinity and selectivity.

Another significant application of 2-Bromomethyl-3-phthalimido-pyridine is in the field of proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules that recruit E3 ubiquitin ligases to degrade target proteins, offering a promising strategy for drug-resistant cancers. Recent research has utilized this compound as a linker or warhead in PROTAC design, leveraging its stability and ability to form covalent bonds with target proteins. A 2024 study in ACS Chemical Biology reported the successful degradation of oncogenic proteins using PROTACs derived from 2-Bromomethyl-3-phthalimido-pyridine, highlighting its potential in next-generation therapeutics.

In addition to its pharmaceutical applications, 2-Bromomethyl-3-phthalimido-pyridine has been investigated for its role in chemical biology tools. For instance, it has been employed as a photoaffinity labeling reagent to study protein-ligand interactions. The bromomethyl group can be activated under UV light to form covalent bonds with nearby amino acids, enabling the mapping of binding sites. This technique was recently applied in a Nature Chemical Biology paper to elucidate the binding mechanism of a novel antiviral compound, providing insights for structure-based drug design.

Despite its promising applications, challenges remain in the optimization of 2-Bromomethyl-3-phthalimido-pyridine derivatives. Issues such as off-target effects and metabolic instability have been reported in preclinical studies. However, recent advances in computational chemistry and structure-activity relationship (SAR) studies are addressing these limitations. For example, a 2023 publication in Bioorganic & Medicinal Chemistry Letters described the rational design of analogs with improved pharmacokinetic properties, paving the way for clinical translation.

In conclusion, 2-Bromomethyl-3-phthalimido-pyridine (CAS: 954240-58-5) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its applications in kinase inhibitors, PROTACs, and chemical probes underscore its importance in drug discovery. Future research will likely focus on refining its derivatives and expanding its therapeutic potential, particularly in addressing unmet medical needs in oncology and beyond.